N-Ethyl-1,1-di-n-propyl-n-butylamine
Cat. No. B8481695
M. Wt: 185.35 g/mol
InChI Key: RJWSUDHKAMWWDK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[BH4-:14].[CH3:18][OH:19].[CH:1]([CH3:2])=[N:3][C:4]([CH2:5][CH2:6][CH3:7])([CH2:8][CH2:9][CH3:10])[CH2:11][CH2:12][CH3:13].[Na+:15].[Na+:17].[OH-:16]>>[CH2:1]([CH3:2])[NH:3][C:4]([CH2:5][CH2:6][CH3:7])([CH2:8][CH2:9][CH3:10])[CH2:11][CH2:12][CH3:13]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[BH4-]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC=NC(CCC)(CCC)CCC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
|
|
Name
|
|
|
Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[OH-]
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Outcomes
Product
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Name
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|
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Type
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product
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|
Smiles
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CCCC(CCC)(CCC)NCC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
